Cas no 2097918-78-8 (3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one)

3-(2-Fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one is a fluorinated azetidine derivative with potential applications in medicinal chemistry and drug discovery. Its structure combines a 2-fluorophenyl moiety with a pyrimidinyl-substituted azetidine ring, offering a unique scaffold for targeting selective biological interactions. The presence of the fluorophenyl group enhances metabolic stability and lipophilicity, while the pyrimidinylaminoazetidine fragment may contribute to binding affinity in receptor or enzyme systems. This compound is of interest for researchers exploring kinase inhibitors or GPCR modulators due to its balanced physicochemical properties and modular synthetic accessibility. Its well-defined heterocyclic core allows for further derivatization, making it a versatile intermediate in pharmaceutical development.
3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one structure
2097918-78-8 structure
Product Name:3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one
CAS No:2097918-78-8
MF:C16H17FN4O
MW:300.330786466599
CID:5812552
PubChem ID:126853409
Update Time:2025-06-13

3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one
    • F6550-6668
    • 3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
    • AKOS032461638
    • 2097918-78-8
    • 3-(2-fluorophenyl)-1-[3-(pyrimidin-4-ylamino)azetidin-1-yl]propan-1-one
    • Inchi: 1S/C16H17FN4O/c17-14-4-2-1-3-12(14)5-6-16(22)21-9-13(10-21)20-15-7-8-18-11-19-15/h1-4,7-8,11,13H,5-6,9-10H2,(H,18,19,20)
    • InChI Key: TVNBSSRZBSSHFB-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CCC(N1CC(C1)NC1C=CN=CN=1)=O

Computed Properties

  • Exact Mass: 300.13863934g/mol
  • Monoisotopic Mass: 300.13863934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.1Ų

3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6550-6668-2μmol
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
2097918-78-8
2μmol
$57.0 2023-09-08
Life Chemicals
F6550-6668-5μmol
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
2097918-78-8
5μmol
$63.0 2023-09-08
Life Chemicals
F6550-6668-10μmol
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
2097918-78-8
10μmol
$69.0 2023-09-08
Life Chemicals
F6550-6668-20μmol
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
2097918-78-8
20μmol
$79.0 2023-09-08
Life Chemicals
F6550-6668-1mg
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
2097918-78-8
1mg
$54.0 2023-09-08
Life Chemicals
F6550-6668-2mg
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
2097918-78-8
2mg
$59.0 2023-09-08
Life Chemicals
F6550-6668-3mg
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
2097918-78-8
3mg
$63.0 2023-09-08
Life Chemicals
F6550-6668-4mg
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
2097918-78-8
4mg
$66.0 2023-09-08
Life Chemicals
F6550-6668-5mg
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
2097918-78-8
5mg
$69.0 2023-09-08
Life Chemicals
F6550-6668-10mg
3-(2-fluorophenyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}propan-1-one
2097918-78-8
10mg
$79.0 2023-09-08

Additional information on 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one

Comprehensive Overview of 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one (CAS No. 2097918-78-8)

The compound 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one, with the CAS number 2097918-78-8, is a fluorinated aromatic ketone derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a pyrimidine ring and an azetidine moiety, make it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting protein-protein interactions and enzyme modulation, which are hot topics in modern medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one has surged due to their versatility in drug design. The incorporation of a fluorophenyl group enhances metabolic stability, while the pyrimidin-4-yl fragment contributes to binding affinity. This dual functionality aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. Frequently searched terms such as "fluorinated drug candidates" and "azetidine-based therapeutics" highlight the growing interest in this chemical space.

The synthesis of CAS 2097918-78-8 involves multi-step organic reactions, including nucleophilic substitution and ketone formation. Its molecular weight and purity are critical parameters for researchers, as evidenced by common queries like "how to characterize fluorophenyl derivatives" and "analytical methods for azetidine-containing compounds." Advanced techniques such as HPLC and NMR spectroscopy are typically employed to ensure quality control, addressing another frequent concern in the scientific community: reproducibility in synthetic chemistry.

From a therapeutic perspective, the 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one scaffold shows potential in addressing challenges in central nervous system (CNS) drug development. The fluorine atom's electronegativity may improve blood-brain barrier penetration—a key consideration in searches for "CNS-active fluorinated molecules." Additionally, the compound's azetidine ring satisfies the pharmaceutical industry's focus on saturated heterocycles, which are increasingly preferred over flat aromatic systems due to their improved solubility and reduced toxicity.

Environmental and safety aspects of CAS 2097918-78-8 are also frequently discussed. While not classified as hazardous, proper handling protocols are emphasized in laboratory settings. This aligns with broader industry trends toward green chemistry, where researchers often search for "sustainable synthesis of fluorinated compounds." The compound's stability under various pH conditions makes it particularly interesting for formulation scientists investigating "pH-dependent drug release systems."

Patent literature reveals growing intellectual property activity surrounding pyrimidine-azetidine hybrids, with 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one appearing in several applications. This reflects the compound's relevance to current drug discovery paradigms, particularly in oncology and inflammation—areas generating substantial search traffic like "small molecule kinase inhibitors" and "fluorinated anti-inflammatory agents." The precise binding mode of this compound with biological targets remains an active area of investigation, addressing another common query: "structure-activity relationships of fluorophenyl ketones."

In conclusion, 3-(2-fluorophenyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}propan-1-one represents a compelling case study in modern medicinal chemistry. Its structural complexity, therapeutic potential, and alignment with industry trends explain why searches for "fluorophenyl pyrimidine derivatives" and "azetidine-containing drug candidates" continue to rise. As research progresses, this compound may serve as a valuable template for developing next-generation therapeutics with improved selectivity and safety profiles.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.